Cas no 1310239-62-3 (2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole)

• Product Name: 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole
• CAS No: 1310239-62-3
• MF: C₁₂H₁₄FN₃S
• MW: 251.32306432724
• CID: 4937578
• Update Time: 2025-06-03

2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Diazepan-1-yl)-6-fluorobenzo[d]thiazole
• 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole

• Inchi： 1S/C12H14FN3S/c13-9-2-3-10-11(8-9)17-12(15-10)16-6-1-4-14-5-7-16/h2-3,8,14H,1,4-7H2
• InChI Key： VMGYNBKEKHGKDJ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCNCCC1)F

Computed Properties

• Exact Mass: 251.08924679 g/mol
• Monoisotopic Mass: 251.08924679 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.4
• Molecular Weight: 251.33

Additional information on 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole

2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole: A Comprehensive Overview

The compound with CAS No. 1310239-62-3, known as 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of benzothiazole, a heterocyclic aromatic compound with a sulfur atom and a nitrogen atom in its structure, which contributes to its versatile chemical behavior.

Benzothiazole itself is a well-known scaffold in organic chemistry, often used as a building block for the synthesis of various bioactive molecules. The addition of the diazepane ring to the benzothiazole structure introduces new electronic and steric properties, making this compound particularly interesting for researchers exploring novel materials or drug candidates.

Recent studies have highlighted the potential of 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole in the field of optoelectronics. Its ability to absorb light in the visible spectrum and emit fluorescence has been explored for applications in organic light-emitting diodes (OLEDs) and sensors. Researchers have found that the fluorine substitution at the 6-position enhances the compound's stability and improves its electronic properties, making it a promising candidate for advanced materials.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and better purity of the final product.

The biological activity of 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole has also been investigated. Preliminary studies suggest that it exhibits moderate inhibitory effects on certain enzymes, which could be explored further for drug development purposes. However, more comprehensive pharmacological studies are needed to fully understand its potential therapeutic applications.

From an environmental perspective, this compound has shown low toxicity towards aquatic organisms under controlled laboratory conditions. This makes it a safer option for industrial applications compared to some other benzothiazole derivatives that are known to be more hazardous.

Looking ahead, the integration of machine learning algorithms into the study of benzothiazole derivatives is expected to accelerate the discovery of new compounds with tailored properties. By analyzing large datasets of chemical structures and their corresponding activities, researchers can predict which modifications to the benzothiazole core will yield the most promising results.

In conclusion, 2-[1,4]Diazepan-1-yl-6-fluoro-benzothiazole represents an exciting advancement in heterocyclic chemistry with potential applications across multiple disciplines. As research continues to uncover its full range of properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.